Cas no 21601-78-5 (Propanedioic acid,2-phenyl-, 1-phenyl ester)
21601-78-5 structure
Product Name:Propanedioic acid,2-phenyl-, 1-phenyl ester
CAS No:21601-78-5
MF:C15H12O4
MW:256.253384590149
CID:249979
PubChem ID:89524
Update Time:2025-04-19
Propanedioic acid,2-phenyl-, 1-phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-phenyl-, 1-phenyl ester
- 3-oxo-3-phenoxy-2-phenylpropanoic acid
- Phenyl hydrogen phenylmalonate
- Phenylmalonic acid monophenyl ester
- Propanedioic acid, phenyl-, monophenyl ester
- Propanedioic acid, 2-phenyl-, 1-phenyl ester
- IDJNJFYWPMDFNB-UHFFFAOYSA-N
- EINECS 244-470-7
- SCHEMBL6439691
- NS00050384
- 21601-78-5
- DTXSID10865001
- phenylmalonic acid phenylester
-
- Inchi: 1S/C15H12O4/c16-14(17)13(11-7-3-1-4-8-11)15(18)19-12-9-5-2-6-10-12/h1-10,13H,(H,16,17)
- InChI Key: IDJNJFYWPMDFNB-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(C(C(=O)O)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 256.07356
- Monoisotopic Mass: 256.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
Propanedioic acid,2-phenyl-, 1-phenyl ester Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
21601-78-5 (Propanedioic acid,2-phenyl-, 1-phenyl ester) Related Products
- 23197-67-3(Diethyl 2-(4-Methoxyphenyl)malonate)
- 70175-90-5(3-(4-Methoxyphenoxy)-2-(4-(4-methoxyphenoxy)phenyl)-3-oxopropanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk